![molecular formula C9H6BrN B189535 5-Bromoquinoline CAS No. 4964-71-0](/img/structure/B189535.png)
5-Bromoquinoline
Overview
Description
5-Bromoquinoline is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
3-Bromoquinoline undergoes bromine-magnesium exchange reaction with lithium tributylmagnesate in toluene at -10°C, which is quenched by various electrophiles to yield functionalized quinolines .Molecular Structure Analysis
The empirical formula of this compound is C9H6BrN. It has a molecular weight of 208.05 . The SMILES string representation is Brc1cccc2ncccc12 .Chemical Reactions Analysis
Quinoline has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry . It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry .Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 43-48 °C . It has a molecular weight of 208.05 .Scientific Research Applications
Synthesis of Novel Chelating Ligands : 5-Bromoquinoline is used in the Friedländer synthesis to create bidentate and tridentate 6-bromoquinoline derivatives. These compounds have potential applications in forming biquinolines and alkynyl derivatives, which exhibit high emission quantum yield, indicating their potential use in optical and electronic applications (Hu, Zhang, & Thummel, 2003).
Antimicrobial Evaluation : A series of 5-amino-7-bromoquinolin-8-ol sulfonate derivatives synthesized from 8-hydroxyquinoline show significant antimicrobial activities, suggesting their potential as novel antimicrobial agents (Krishna, 2018).
Fluorescent Brightening Agents : The synthesis of 2-aryl-6-bromoquinolines and their transformation into various derivatives indicates their potential use as fluorescent brightening agents. This application is significant in the field of materials science, particularly in the development of new types of optical brighteners (Rangnekar & Shenoy, 1987).
Reactivity Mapping and Synthesis of Tetracyclic Ring-Systems : The study of the reactivity of bromoquinolines, including this compound, provides insights into the synthesis of biaryl systems and tetracyclic ring-systems. This research is valuable for the development of novel organic compounds with potential applications in medicinal chemistry and materials science (Håheim et al., 2019).
Microwave-Assisted Amination for Pharmaceutical Synthesis : this compound is used in palladium-catalyzed aryl amination under microwave conditions. This technique is particularly efficient for the rapid synthesis of aminoquinolines, which are important intermediates in pharmaceutical synthesis (Wang, Magnin, & Hamann, 2003).
Anticancer Agents : Some quinoline derivatives, including 6-bromo-5-nitroquinoline, demonstrate significant antiproliferative activity against various cancer cell lines. This highlights the potential of bromoquinoline derivatives as lead compounds in anticancer drug development (Kul Köprülü et al., 2018).
Safety and Hazards
Future Directions
Quinoline and its derivatives have gained considerable attention due to their potential for industrial and medicinal applications . There are societal expectations that chemists should produce greener and more sustainable chemical processes . This includes the synthesis of quinoline derivatives using eco-friendly transition metal mediated, ultrasound irradiation reactions, or greener protocols .
Mechanism of Action
Target of Action
Quinoline compounds, to which 5-bromoquinoline belongs, are known to have a wide range of biological and pharmacological properties . They play a significant role in medicinal chemistry and are used as scaffolds in drug discovery .
Mode of Action
Quinoline compounds are known to interact with various biological targets, leading to changes in cellular processes . For instance, some quinolines have been found to inhibit enzymes, modulate receptors, or interfere with DNA processes .
Biochemical Pathways
Quinoline compounds are known to influence a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Quinoline compounds are known to have a wide range of effects at the molecular and cellular level, including antiproliferative activity against various cancer cell lines .
Biochemical Analysis
Biochemical Properties
5-Bromoquinoline is a heterocyclic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety
Cellular Effects
Quinoline, a similar compound, has been found to have various applications in medicinal and synthetic organic chemistry . It’s plausible that this compound may have similar effects on cell function, gene expression, and cellular metabolism.
Metabolic Pathways
Quinoline is an essential segment of both natural and synthetic compounds, suggesting that this compound could potentially interact with various enzymes or cofactors .
properties
IUPAC Name |
5-bromoquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHODTZCXWXCALP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=N2)C(=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10355790 | |
Record name | 5-Bromoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10355790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4964-71-0 | |
Record name | 5-Bromoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10355790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of 5-Bromoquinoline highlighted in the research?
A1: The research paper describes using this compound as a precursor for synthesizing more complex molecules. Specifically, this compound is converted to a quinolylboronic acid through halogen-metal exchange. This quinolylboronic acid then undergoes a palladium-catalyzed Suzuki cross-coupling reaction with haloheteroarylamines. [] This reaction leads to the formation of heteroarylamine derivatives, which are important building blocks for various chemical syntheses, particularly in pharmaceutical research.
Q2: Can you provide more details about the Suzuki cross-coupling reaction involving this compound?
A2: The Suzuki cross-coupling reaction is a versatile method for creating carbon-carbon bonds between organoboron compounds, like the quinolylboronic acid derived from this compound, and organic halides, such as haloheteroarylamines. [] This reaction requires a palladium catalyst to proceed efficiently. The process involves several steps, including oxidative addition, transmetalation, and reductive elimination, ultimately forming the desired heteroarylamine derivative.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.